Cas no 127346-82-1 (Milbemycin B,5-O-demethyl-28-deoxy-6,28-epoxy-22-hydroxy-13-(2-methyl-1-oxopropoxy)-25-(1-methyl-1-propenyl)-,(6R,13R,22R,25S)- (9CI))

• Product Name: Milbemycin B,5-O-demethyl-28-deoxy-6,28-epoxy-22-hydroxy-13-(2-methyl-1-oxopropoxy)-25-(1-methyl-1-propenyl)-,(6R,13R,22R,25S)- (9CI)
• CAS No: 127346-82-1
• MF: C₃₈H₅₄O₁₀
• MW: 670.829372882843
• CID: 200083
• PubChem ID: 6441216
• Update Time: 2025-04-19

Milbemycin B,5-O-demethyl-28-deoxy-6,28-epoxy-22-hydroxy-13-(2-methyl-1-oxopropoxy)-25-(1-methyl-1-propenyl)-,(6R,13R,22R,25S)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Milbemycin B,5-O-demethyl-28-deoxy-6,28-epoxy-22-hydroxy-13-(2-methyl-1-oxopropoxy)-25-(1-methyl-1-propenyl)-,(6R,13R,22R,25S)- (9CI)
• Milbemycin B, 5-O-demethyl-28-deoxy-6,28-epoxy-22-hydroxy-13-(2-methyl-1-oxopropoxy)-25-(1-methyl-1-propenyl)-, (6R,13R,22R,25S)-
• Milbemycin B,5-O-demethyl-28-deoxy-6,28-epoxy-22-hydroxy-13-(2-methyl-1-oxopropoxy)-25-(1-methyl-1-propenyl)-,(6R,13R,22R,25S
• 127346-82-1
• [(3'R,4S,5'S,6S,6'S,8R,10E,13S,14E,16E,20R,21R,24S)-6'-[(E)-but-2-en-2-yl]-3',21,24-trihydroxy-5',11,13,22-tetramethyl-2-oxospiro[3,7,19-trioxatetracyclo[15.6.1.14,8.020,24]pentacosa-10,14,16,22-tetraene-6,2'-oxane]-12-yl] 2-methylpropanoate
• UK-78624
• UK 78624

• Inchi： 1S/C38H54O10/c1-9-21(4)33-25(8)16-30(39)37(48-33)18-28-17-27(47-37)14-13-23(6)32(46-35(41)20(2)3)22(5)11-10-12-26-19-44-34-31(40)24(7)15-29(36(42)45-28)38(26,34)43/h9-13,15,20,22,25,27-34,39-40,43H,14,16-19H2,1-8H3/b11-10+,21-9+,23-13+,26-12+/t22-,25-,27+,28-,29?,30+,31+,32?,33+,34+,37-,38+/m0/s1
• InChI Key： AAYIADJXSCBLCS-UGTGVFQFSA-N
• SMILES： O1[C@@H]2CC=C(C)C([C@@H](C)C=CC=C3CO[C@@H]4[C@@H](C(C)=CC(C(=O)O[C@@H](C2)C[C@@]21[C@@H](C[C@H](C)[C@@H](/C(=C/C)/C)O2)O)[C@@]43O)O)OC(C(C)C)=O |c:3,11,t:9|

Computed Properties

• Exact Mass: 670.37169792g/mol
• Monoisotopic Mass: 670.37169792g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 48
• Rotatable Bond Count: 4
• Complexity: 1390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 4
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 141Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Macrolides and analogues Milbemycins